Cas no 1538971-97-9 (2,5-dimethyloctanoic acid)

• Product Name: 2,5-dimethyloctanoic acid
• CAS No: 1538971-97-9
• MF: C₁₀H₂₀O₂
• MW: 172.264603614807
• CID: 5601874
• PubChem ID: 81009366
• Update Time: 2023-08-26

2,5-dimethyloctanoic acid Chemical and Physical Properties

Names and Identifiers

• 2,5-dimethyloctanoic acid
• SCHEMBL22500675
• AKOS019578448
• 1538971-97-9
• EN300-1854960

• Inchi： 1S/C10H20O2/c1-4-5-8(2)6-7-9(3)10(11)12/h8-9H,4-7H2,1-3H3,(H,11,12)
• InChI Key： GMQQCOYAGZTOEF-UHFFFAOYSA-N
• SMILES： OC(C(C)CCC(C)CCC)=O

Computed Properties

• Exact Mass: 172.146329876g/mol
• Monoisotopic Mass: 172.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids